9-Azabicyclo[4.2.1]nonane, 9-methyl-

• CAS No.: 38278-18-1
• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol
• IUPAC Name: 9-methyl-9-azabicyclo[4.2.1]nonane
• InChI: InChI=1S/C9H17N/c1-10-8-4-2-3-5-9(10)7-6-8/h8-9H,2-7H2,1H3
• InChI Key: QIZXIOOEJHJIAS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2CCCCC1CC2

Description

The compound 9-azabicyclo[4.2.1]nonane, 9-methyl- is a bicyclic amine characterized by a seven-membered ring fused with a two-membered bridge, featuring a nitrogen atom at position 9 and a methyl substituent at the same position. This scaffold is a critical structural motif in several bioactive alkaloids, including anatoxin-a, pinnamine, and bis-homoepibatidine, which act as potent nicotinic acetylcholine receptor (nAChR) agonists . Its pharmacological relevance spans neurological disorders such as Alzheimer’s disease, Parkinson’s disease, and depression, driving extensive synthetic efforts to optimize its derivatives .

Synthetic routes often employ transition metal-catalyzed cycloadditions, such as cobalt(I)-mediated [6π+2π] cycloadditions of N-substituted azepines with alkynes or 1,2-dienes, enabling efficient construction of the bicyclic framework .

Comparison with Similar Compounds

Table 1: Key Structural and Pharmacological Comparisons

Compound Name	Bicyclo System	Substituents/Functional Groups	Pharmacological Activity	Synthesis Method
9-Azabicyclo[4.2.1]nonane, 9-methyl-	[4.2.1]	9-methyl	nAChR agonism (e.g., anatoxin-a analogs)	Co(I)-catalyzed cycloaddition
3,7-Diazabicyclo[3.3.1]nonan-9-one	[3.3.1]	3-cyclopropanmethyl, 7-alkoxy	Broad therapeutic potential (unspecified)	Alkylation of diazabicyclic ketones
9-Azabicyclo[3.3.1]nonane derivatives	[3.3.1]	Variable N-substituents	Spasmolytic activity	Reductive amination or alkylation
9-Boc-4-oxo-3,9-diaza-bicyclo[4.2.1]nonane	[4.2.1]	Boc-protected amine, ketone	Intermediate for drug diversification	Multi-step protection/functionalization

Pharmacological Profiles

• 9-Azabicyclo[4.2.1]nonane, 9-methyl-: Exhibits high affinity for nAChRs, mimicking acetylcholine to modulate neurotransmission. Derivatives like UB-165 are studied for cognitive enhancement .
• 3,7-Diazabicyclo[3.3.1]nonan-9-one: Demonstrates lower receptor specificity but broader therapeutic applications, including antimicrobial and anticancer activities .
• 9-Azabicyclo[3.3.1]nonane derivatives: Spasmolytic effects are attributed to calcium channel modulation, differing from the nAChR mechanism of [4.2.1] analogs .

Physicochemical Properties

Table 2: Molecular and Physicochemical Data

Compound Name	Molecular Formula	Molecular Weight	Boiling Point (°C)	pKa
9-Azabicyclo[4.2.1]nonane, 9-methyl-	C₉H₁₅N	137.22	307.1 (predicted)	10.68
9-Methyl-9-azabicyclo[4.2.1]nonan-3-one	C₉H₁₅NO	153.22	N/A	N/A
3,7-Diazabicyclo[3.3.1]nonan-9-one	C₁₀H₁₆N₂O	180.25	N/A	~8.5 (estimated)

Q & A

Q. Basic

• NMR : $^1H$-NMR identifies proton environments, such as methyl groups (δ 1.2–1.5 ppm) and bridgehead protons (δ 3.0–3.5 ppm). $^{13}C$-NMR distinguishes quaternary carbons in the bicyclic framework (δ 40–60 ppm) and methyl groups (δ 20–25 ppm) .
• IR : Stretching frequencies for C-N bonds (1250–1350 cm$^{-1}$) and methyl groups (2850–2960 cm$^{-1}$) confirm functionalization .
• MS : High-resolution mass spectrometry (HRMS) verifies molecular ion peaks (e.g., m/z 139.1362 for C$_9$H$_{17}$N) .

What strategies optimize reaction yields in the functionalization of 9-methyl-9-azabicyclo[4.2.1]nonane, and how are byproducts managed?

Q. Advanced

• Optimization : Use of AgNO$_3$-assisted alkylation reduces halide byproducts (e.g., NaCl) by precipitating AgCl, improving yield to >80% . Solvent choice (e.g., THF vs. DCM) affects reaction kinetics; polar aprotic solvents enhance nucleophilicity .
• Byproduct Mitigation : Chromatographic separation (e.g., silica gel with ethyl acetate/hexane) isolates N-oxide byproducts. Kinetic studies using HPLC monitor intermediate stability .

How does stereochemistry influence the biological activity of 9-methyl-9-azabicyclo[4.2.1]nonane derivatives?

Advanced
Stereochemical configuration at bridgehead positions dictates receptor binding. For example:

• Endo vs. Exo Methyl : Endo-methyl derivatives exhibit higher affinity for serotonin receptors due to spatial alignment with hydrophobic binding pockets .
• Case Study : In neuropharmacological assays, (1R,6R)-stereoisomers showed 50% greater inhibition of serotonin reuptake compared to (1S)-isomers .

How can researchers resolve contradictions in reported reaction yields for 9-methyl-9-azabicyclo[4.2.1]nonane synthesis?

Data Analysis Focus
Discrepancies arise from variations in:

• Catalyst Load : Higher Pd/C ratios (5% vs. 1%) improve hydrogenation efficiency in nitro-group reductions .
• Temperature Control : Exothermic reactions require gradual reagent addition; uncontrolled conditions lead to dimerization (e.g., 15% yield loss at >40°C) .
  Recommendation : Replicate protocols with inline FTIR monitoring to track intermediate formation .

What pharmacological applications are supported by structural analogs of 9-methyl-9-azabicyclo[4.2.1]nonane?

Q. Application-Oriented

• Neuropharmacology : Analogs like 9-benzyl-9-azabicyclo[3.3.1]nonan-3-one show serotoninergic activity, reducing anxiety in murine models (ED$_{50}$ = 2.5 mg/kg) .

• Analgesia : Derivatives with ester groups (e.g., methyl carboxylate) inhibit COX-2 (IC$_{50}$ = 0.8 μM) .

• Table : Comparative Bioactivity of Derivatives

  Compound	Target	Activity (IC$_{50}$)	Source
  9-Methyl-9-azabicyclo[...]	Serotonin Reuptake	1.2 μM
  9-Benzyl analog	COX-2	0.8 μM

What computational methods predict the reactivity of 9-methyl-9-azabicyclo[4.2.1]nonane in novel reactions?

Q. Advanced

• DFT Calculations : B3LYP/6-31G(d) models predict nucleophilic attack sites (e.g., bridgehead nitrogen) with 85% accuracy vs. experimental data .
• MD Simulations : Solvent-accessible surface area (SASA) analysis identifies steric hindrance in bulky substituents, guiding functional group selection .

How are stability and storage conditions determined for 9-methyl-9-azabicyclo[4.2.1]nonane derivatives?

Q. Methodological

• Accelerated Stability Testing : Samples stored at 40°C/75% RH for 6 months show <5% degradation in argon-sealed vials .
• Light Sensitivity : UV-Vis spectroscopy confirms photodegradation pathways; amber vials reduce decomposition by 70% .

What ecological safety protocols apply to 9-methyl-9-azabicyclo[4.2.1]nonane research?

Q. Regulatory

• Waste Disposal : Incineration at >800°C with alkaline scrubbers neutralizes NO$_x$ byproducts .
• Ecotoxicity : Daphnia magna assays (OECD 202) indicate LC$_{50}$ > 100 mg/L, classifying it as non-hazardous .